Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates†‡§

Organic & Biomolecular Chemistry Pub Date: 2010-11-15 DOI: 10.1039/C0OB00592D

Abstract

Based on structural analysis of the human 2-oxoglutarate (2OG) dependent JMJD2 histoneNε-methyl lysyl demethylase family, 3-substituted pyridine 2,4-dicarboxylic acids were identified as potential inhibitors with possible selectivity over other human 2OG oxygenases. Microwave-assisted palladium-catalysed cross coupling methodology was developed to install a diverse set of substituents on the sterically demanding C-3 position of a pyridine 2,4-dicarboxylate scaffold. The subsequently prepared di-acids were tested for in vitro inhibition of the histone demethylase JMJD2E and another human 2OG oxygenase, prolyl-hydroxylase domain isoform 2 (PHD2, EGLN1). A subset of substitution patterns yielded inhibitors with selectivity for JMJD2E over PHD2, demonstrating that structure-based inhibitor design can enable selective inhibition of histone demethylases over related human 2OG oxygenases.

Graphical abstract: Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates
Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates†‡§
Recommended Literature
Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
Research Products